Cas no 61571-96-8 (1,3-Dithiolane, 2-(3,5-dimethoxyphenyl)-)

• Product Name: 1,3-Dithiolane, 2-(3,5-dimethoxyphenyl)-
• CAS No: 61571-96-8
• MF: C₁₁H₁₄O₂S₂
• MW: 242.357660770416
• CID: 474411
• PubChem ID: 11806825
• Update Time: 2025-04-19

1,3-Dithiolane, 2-(3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane, 2-(3,5-dimethoxyphenyl)-
• 2-(3,5-dimethoxyphenyl)-1,3-dithiolane
• 61571-96-8
• DTXSID20473191

• Inchi： 1S/C11H14O2S2/c1-12-9-5-8(6-10(7-9)13-2)11-14-3-4-15-11/h5-7,11H,3-4H2,1-2H3
• InChI Key： VPIBHCSHYCMAQQ-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 242.04362
• Monoisotopic Mass: 242.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 18.46